Cas no 885698-94-2 (1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

• Product Name: 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• CAS No: 885698-94-2
• MF: C₁₄H₁₉BN₂O₂
• MW: 258.123863458633
• MDL: MFCD10700158
• CID: 711950
• PubChem ID: 329764147
• Update Time: 2024-12-09

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• 1H-Indazole,1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-Methyl-1h-indazole-4-boronic acid pinacol ester
• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• 1-Methylindazole-4-boronic acid pinacol ester
• 1-methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indazole
• 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (ACI)
• (1-Methyl-1H-indazol-4-yl)boronic acid pinacol ester
• PB29797
• SCHEMBL1087535
• 885698-94-2
• AS-33470
• MFCD10700158
• SY096964
• AKOS015949356
• 1H-INDAZOLE, 1-METHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• J-504998
• CS-0052444
• 1-Methyl-1H-indazole-4-boronic acid pinacol ester, 97%
• OZHFBNULPUBRJF-UHFFFAOYSA-N
• DTXSID20670229
• 1-Methyl-1H-indazole-4-boronic acid, pinacol ester

• MDL： MFCD10700158
• Inchi： 1S/C14H19BN2O2/c1-13(2)14(3,4)19-15(18-13)11-7-6-8-12-10(11)9-16-17(12)5/h6-9H,1-5H3
• InChI Key： OZHFBNULPUBRJF-UHFFFAOYSA-N
• SMILES： N1N(C)C2C(=C(B3OC(C)(C)C(C)(C)O3)C=CC=2)C=1

Computed Properties

• Exact Mass: 258.15400
• Monoisotopic Mass: 258.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2

Experimental Properties

• Density: 1.111
• Melting Point: 84-89 °C
• Boiling Point: 384.979°C at 760 mmHg
• Flash Point: 186.629°C
• Refractive Index: 1.552
• PSA: 36.28000
• LogP: 1.87250

1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 22-24/25
• Hazardous Material Identification：
• Storage Condition：2-8°C